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Abstract

Tenilapine is an atypical antipsychotic agent characterized by a unique tricyclic structure,
identified as (2E)-[5-(4-Methyl-1-piperazinyl)-9H-bisthieno[3,4-b:3',4'-e]azepin-9-
ylidene]acetonitrile. This document provides an in-depth exploration of its chemical architecture
and a proposed synthetic pathway, compiled from analogous chemical syntheses in the
absence of a publicly available, step-by-step protocol. This guide is intended to serve as a
valuable resource for researchers and professionals engaged in the fields of medicinal
chemistry and drug development, offering detailed methodologies for key reaction types and a
structured presentation of its chemical and physical properties.

Chemical Structure and Properties

Tenilapine is a complex heterocyclic molecule with the molecular formula C17H1eN4S2 and a
molar mass of 340.46 g-mol~1[1]. Its structure is defined by a central seven-membered azepine
ring fused with two thiophene rings, forming the bisthieno[3,4-b:3',4'-e]azepine core. This core
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is further functionalized with a 4-methylpiperazinyl group and an exocyclic ylideneacetonitrile
moiety.

The key structural identifiers for Tenilapine are:

IUPAC Name: (2E)-[5-(4-Methyl-1-piperazinyl)-9H-bisthieno[3,4-b:3',4'-e]azepin-9-
ylidene]acetonitrile[1]

CAS Number: 82650-83-7[1]

Molecular Formula: C17H16NaS2[1]

SMILES: CN1CCN(CC1)C2=NC3=CSC=C3/C(=C/C#N)/C4=CSC=C42[1]

A summary of its key chemical and physical properties is presented in Table 1.
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Property Value Reference
Molecular Weight 340.47 g/mol

Monoisotopic Mass 340.08163887 Da

Molecular Formula C17H16N4S2

(2E)-2-[9-(4-methylpiperazin-1-
yl)-5,12-dithia-8-

IUPAC Name azatricyclo[8.3.0.03,”Jtrideca-
1(13),3,6,8,10-pentaen-2-

ylidene]acetonitrile

INChl=1S/C17H16N4S2/c1-20-
4-6-21(7-5-20)17-15-10-22-8-
InChl 13(15)12(2-3-18)14-9-23-11-
16(14)19-17/h2,8-11H,4-
7H2,1H3/b12-2+

RVQVUMIXBGFJLZ-

InChlKey
SWGQDTFXSA-N
CN1CCN(CC1)C2=NC3=C(C(

Canonical SMILES =CC#N)C4=C(N2)C=CS4)C=C
S3

CAS Number 82650-83-7

Proposed Synthesis of Tenilapine

A definitive, published synthesis for Tenilapine is not readily available in the scientific literature.
Therefore, a plausible synthetic route has been constructed based on established
methodologies for the synthesis of analogous heterocyclic systems, particularly those involving
fused thiophenes and azepines. The proposed pathway is illustrated below, followed by
detailed experimental protocols for each key transformation.

This proposed synthesis commences with the construction of a substituted thieno([3,4-
b]thiophene core, followed by the annulation of the azepine ring, and subsequent
functionalization to introduce the N-methylpiperazine and ylideneacetonitrile moieties.
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Starting Materials
(Thiophene derivatives)

Ring construction

Core Synthesis
(Bis-thienoazepine formation)

Side chain introduction

Functionalization 1
(N-Methylpiperazine addition)

Exocyclic group formation

Functionalization 2
(Ylideneacetonitrile formation)

;

Tenilapine (Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Tenilapine: A Comprehensive Technical Guide on its
Chemical Structure and Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623423/docs#tenilapine-a-comprehensive-
technical-guide-on-its-chemical-structure-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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